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The pervasive use of phthalate plasticizers in a vast array of polymer-based products, including
medical devices and drug delivery systems, has come under increasing scrutiny due to their
adverse health and environmental impacts. Phthalates have been linked to endocrine
disruption and other toxicological effects. This has spurred the search for safer, more
sustainable alternatives. Among the promising candidates are sebacate-based plasticizers,
derived from the renewable resource, sebacic acid. While the user query specified disodium
sebacate, it is important to note that disodium sebacate is the sodium salt of sebacic acid and
is primarily used as a corrosion inhibitor or a stabilizer.[1][2] The effective plasticizing agents
are the esters of sebacic acid, such as dibutyl sebacate (DBS) and dioctyl sebacate (DOS).[3]
[4] This guide provides an objective, data-driven comparison of the performance of sebacate
plasticizers, represented here by dibutyl sebacate (DBS), with conventional phthalate
plasticizers like di(2-ethylhexyl) phthalate (DEHP) and di(2-ethylhexyl) terephthalate (DEHT).

Comparative Performance Data

The following tables summarize the key performance indicators of DBS in comparison to DEHP
and DEHT in polyvinyl chloride (PVC), a commonly used polymer in medical and
pharmaceutical applications.

Table 1: Mechanical Properties of Plasticized PVC
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. PVC with PVC with
Property PVC with DBS Test Method
DEHP DEHT

Tensile Strength

15.7[5][6] 18.4[5] 19.1]5] ISO 527-2
(MPa)
Elongation at

350[5][6] ~250[5] ~250[5] ISO 527-2
Break (%)
Shore A

80.2[5][6] 87.0[5] 92.2[5] ISO 868
Hardness

Data presented is for PVC formulations with comparable plasticizer content.

ble 2: Plasticizi ici

Unplasticized . PVC with

Property PVC with DBS Test Method
PVC DEHP

Glass Transition
~87[7] ~-251t0 -35 ~-37 DSC

Temp. (Tg) (°C)

Note: The Tg of plasticized PVC can vary depending on the concentration of the plasticizer.
The values presented are indicative of the plasticizing effect at typical concentrations (e.g., 50
parts per hundred of resin - phr).[8][9]

ble 3: Miqrati .

. PVC with PVC with
Property PVC with DBS Test Method
DEHP DEHT
Plasticizer
EN ISO
Migration (%) 12.78[5][6] Higher than DBS  Higher than DBS
177:2017

after 28 days

Table 4: Thermal Stability
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PVC with Sebacate

Property -

PVC with DEHP

Test Method

Generally higher than
DEHP-plasticized
PVC

Onset of

Decomposition (°C)

~250-320[10]

TGA

Note: The thermal stability of plasticized PVC is influenced by the specific plasticizer and its
interaction with the polymer matrix. While direct comparative TGA curves are not readily

available in a single study, literature suggests that sebacate esters can offer improved thermal

stability.

Table 5: Biodegradability
Sebacate Esters

Property (e.g., DBS)

Phthalate Esters
(e.g., DEHP)

Test Method

Ready o
. . Readily biodegradable
Biodegradability

Readily biodegradable
under specific OECD 301 Series

conditions

>60% (fulfills "readily

% Biodegradation (28 ]
biodegradable”

days
¥s) criteria)

82% (in a specific
study with adapted OECD 301B

microorganisms)[11]

Note: While DEHP can be biodegraded, its classification as "readily biodegradable” can be
inconsistent across studies and may require acclimatized microorganisms.[8] Sebacates, being

derived from a naturally occurring fatty acid, are generally considered to have a better

biodegradability profile.[5]

Experimental Protocols

Detailed methodologies for the key experiments cited above are provided below to enable

researchers to replicate and validate these findings.

Determination of Mechanical Properties

o Tensile Strength and Elongation at Break (ISO 527-2):
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o Sample Preparation: Dumbbell-shaped specimens are prepared from the plasticized PVC
sheets.

o Test Procedure: The specimens are mounted in a universal testing machine and subjected
to a constant rate of extension until they fracture. The force and elongation are
continuously recorded.

o Data Analysis: Tensile strength is calculated as the maximum stress applied before
rupture, and elongation at break is the percentage increase in length at the point of
rupture.

e Shore A Hardness (ISO 868):
o Sample Preparation: A flat specimen with a minimum thickness of 4 mm is used.

o Test Procedure: A Shore A durometer is pressed firmly against the specimen, and the
hardness value is read from the scale within one second of firm contact.

o Data Analysis: The median of at least five measurements taken at different positions on
the specimen is reported as the Shore A hardness.

Differential Scanning Calorimetry (DSC) for Glass
Transition Temperature (Tg)

o Sample Preparation: A small sample (5-10 mg) of the plasticized PVC is hermetically sealed
in an aluminum pan.

o Test Procedure: The sample is subjected to a controlled temperature program in a DSC
instrument, typically involving a heating-cooling-heating cycle to erase the thermal history. A
common heating rate is 10 °C/min under a nitrogen atmosphere.

o Data Analysis: The glass transition temperature (Tg) is determined from the midpoint of the
step change in the heat flow curve during the second heating scan.

Thermogravimetric Analysis (TGA) for Thermal Stability

o Sample Preparation: A small sample (10-20 mg) of the plasticized PVC is placed in a TGA
pan.
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» Test Procedure: The sample is heated at a constant rate (e.g., 10 or 20 °C/min) in a
controlled atmosphere (typically nitrogen or air). The weight of the sample is continuously
monitored as a function of temperature.

o Data Analysis: The onset of decomposition temperature is determined from the TGA curve,
representing the temperature at which significant weight loss begins.

Plasticizer Migration Test (EN ISO 177:2017)

o Sample Preparation: Circular or square specimens of the plasticized PVC with known weight
and dimensions are prepared.

o Test Procedure: The specimens are immersed in a specific test medium (e.g., activated
carbon) and placed in an oven at a specified temperature (e.g., 70 °C) for a defined period
(e.g., up to 28 days).

o Data Analysis: The specimens are removed at intervals, cleaned, and reweighed. The
percentage of plasticizer migration is calculated as the weight loss of the specimen.

Ready Biodegradability Test (OECD 301F - Manometric
Respirometry Test)

o Test Setup: The test substance is incubated in a mineral medium with a microbial inoculum
(e.g., from a sewage treatment plant) in a closed flask at a constant temperature.

o Test Procedure: The consumption of oxygen by the microorganisms as they biodegrade the
test substance is measured over 28 days.

o Data Analysis: The percentage of biodegradation is calculated by comparing the measured
oxygen consumption with the theoretical oxygen demand (ThOD). A substance is considered
readily biodegradable if it reaches at least 60% biodegradation within a 10-day window
during the 28-day test.[12]

Mandatory Visualizations

Phthalate-Induced Endocrine Disruption Signaling
Pathway

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.aropha.com/resources/blog/types-of-oecd-301-biodegradation-tests/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Phthalate
(e.g., DEHP)

[ Cytoplasm Nucleus

Binds and translocates

Estrogen Receptor to nucleus P EEESee|  Binds to DNA
(ER) il Element (ERE) o

Altered Gene
Expression

Hormone
Imbalance

Click to download full resolution via product page

Caption: Phthalate signaling pathway leading to endocrine disruption.

Experimental Workflow for Plasticizer Migration Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670765?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

